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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the radiation resistance properties of
Apiezon L grease, a hydrocarbon-based, silicone-free ultra-high vacuum grease. Its inherent
radiation stability makes it a suitable candidate for applications in environments where
exposure to ionizing radiation is a concern, such as in particle accelerators, nuclear facilities,
and space applications.[1][2] This document collates available data on its performance under
irradiation, outlines typical experimental methodologies for assessing radiation damage in
lubricating greases, and presents this information in a clear, structured format for technical
professionals.

Core Radiation Resistance Properties

Apiezon L grease exhibits notable resilience to radiation, a characteristic attributed to its
halogen-free, hydrocarbon composition.[3][4][5] Unlike silicone, ester, or halogenated paraffin-
based greases which can decompose at radiation levels of 0.1 MGy or less, Apiezon L
maintains its essential properties at significantly higher doses.[3][4][5]

The primary effects of radiation on Apiezon L grease are an increase in stiffness and, at higher
doses, the evolution of gases.[1][4][6] Despite these changes, its lubrication capabilities remain
effective up to considerable radiation levels.[1][4][6]

Quantitative Data on Radiation-Induced Changes
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The most specific quantitative data available pertains to the irradiation of Apiezon L grease with
4 MeV electrons. A summary of these findings is presented in the table below.

Property Radiation o Reported
Radiation Type Source
Change Dose Effect
Viscosity ~1 MGy (100 )
4 MeV Electrons ~30% increase [7]
Increase Mrads)
] ~1 MGy (100 "Comparatively
Stiffness 4 MeV Electrons ] [41[6]
Mrads) small increase”
o ~1 MGy (100 ,
Lubrication 4 MeV Electrons Satisfactory [1][41[6]
Mrads)
Evolution of
Gas Evolution High Levels 4 MeV Electrons methane and (11141071
ethylene
Loss of very low
Vapor Pressure High Levels 4 MeV Electrons vapor pressure (11141171

characteristics

It is important to note that while the lubrication properties are satisfactory at approximately 1
MGy, the stiffness of the grease increases more rapidly at higher, unspecified levels of
irradiation.[1][4][6] The evolution of gases at these higher levels can also compromise the ultra-
high vacuum compatibility of the grease.[1][4][7]

Experimental Protocols for Assessing Radiation
Resistance

While the specific experimental protocol for the electron irradiation of Apiezon L grease is not
publicly detailed, a representative methodology for testing the radiation resistance of lubricating
greases can be described based on studies of similar materials, such as Apiezon M, in mixed
neutron and gamma radiation fields.[8][9]

Generalized Experimental Protocol
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A typical experiment to determine the radiation hardness of a lubricating grease involves the
following key stages:

o Sample Preparation and Encapsulation: A measured quantity of the grease is placed into a
suitable container, such as a syringe or a small vial, which is then sealed.[8] For tests
involving neutron radiation, the elemental composition of the grease, particularly the
hydrogen content, is determined as it significantly influences the absorbed dose.[8]

e Irradiation: The encapsulated samples are placed in a controlled radiation environment, such
as the core of a research nuclear reactor for mixed neutron/gamma radiation, or in the
beamline of an electron accelerator.[8] The total absorbed dose and dose rate are carefully
calculated and monitored. For instance, in a TRIGA Mark Il nuclear reactor, dose rates can
range from approximately 300 kGy/h to 900 kGy/h depending on the grease's composition.

[8]

o Dosimetry: The absorbed dose is calculated using simulation codes like MCNP5, taking into
account the radiation field and the elemental composition of the grease.[8] The overall
systematic error in such calculations is typically estimated to be less than 15%.[8]

o Post-Irradiation Analysis: After irradiation, the physical properties of the grease are
measured and compared to an unirradiated control sample. A key property evaluated is the
consistency, which is often measured using a penetrometer according to the ASTM D217
standard.[8][10][11] This test measures the depth a standard cone penetrates the grease
under a specific load for a set time.[10][11] The result, given in tenths of a millimeter,
provides a quantitative measure of the grease's stiffness.[10][11]

o Evolved Gas Analysis (EGA): To characterize the gaseous byproducts of irradiation,
techniques such as Evolved Gas Analysis coupled with Mass Spectrometry (EGA-MS) can
be employed. This involves heating the irradiated sample in a controlled manner and
analyzing the gases that are released.

The following diagram illustrates a generalized workflow for such an experiment.
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A generalized workflow for testing the radiation resistance of lubricating grease.

Selection Criteria for Radiation Environments

The decision to use Apiezon L grease in a radiation environment should be based on a careful
evaluation of the expected total dose and the criticality of maintaining ultra-high vacuum.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1171838?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

The following diagram provides a simplified decision-making framework:
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Decision framework for using Apiezon L grease in radiation environments.

In summary, Apiezon L grease is a robust choice for lubricating and sealing in vacuum systems
that will be exposed to moderate levels of radiation, up to approximately 1 MGy from electron
sources. Its performance surpasses that of many other common vacuum greases. However, for
applications involving significantly higher doses or where even minimal outgassing cannot be
tolerated, a more detailed evaluation and potentially the selection of a more specialized
radiation-hardened lubricant would be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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